Cas no 75-87-6 (Chloral)

Chloral is a colorless volatile oily liquid with pungent odor. Its boiling point is 97.8 ℃. Melting point is -57.5 ℃. Relative density is 1.5121. Refractive index is 1.4580. it is soluble in water \ ethanol \ diethyl ether and chloroform. It combines with water to form chloral hydrate. With ethanol as raw material, it reacts with chlorine at 80 ~ 90 ℃ to form a mixture of chloral and alcohol trichloroacetal, which is then reacted with concentrated sulfuric acid and distilled to obtain it. It is used as a raw material for organic synthesis, For example, it is used to manufacture insecticides such as DDT, trichlorfon, dichlorvos, and trichloroacetamide herbicides. In medicine, it is used to produce chloramphenicol, doxorubicin, etc< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Trichloroacetaldehyde was included in the list of class 2A carcinogens< Br>

Chloral structure

Product Name:Chloral

CAS No:75-87-6

Molecular Formula:C₂HCL₃O

Molecular Weight:147.39

CID:34028

PubChem ID:6407

Chloral Properties

Names and Identifiers

- Chloral
- 2,2,2-trichloroacetaldehyde
- TRICHLOROACETALDEHYDE
- Trichloroethanal
- U.N. 2075
- 2,2,2-Trichloroethanal
- Acetaldehyde,trichloro-
- Anhydrous chloral
- CCl3CHO
- chloral,anhydrous,inhibited
- chloralanhydrous
- Cloralio
- ethanal,trichloro-
- Grasex
- Rcra waste number U034
- Trichloracetaldehyde
- trichloro-acetaldehyd
- Trichloroaldehyde
- 2,2,2-trichloroethoxide
- Acetaldehyde,trichloro
- Anhydr Chloral
- Acetaldehyde, 2,2,2-trichloro-
- metachloral
- W-109044
- CHEMBL27551
- BRN 0506422
- Trichloroacetaldehyde; (Chloral)
- STL146480
- Chloral, anhydrous, inhibited [UN2075] [Poison]
- DTXSID7024744
- FLI06WS32H
- LS-1678
- TCH (CHRIS Code)
- AKOS000119168
- Trichloro-Acetaldehyde
- Acetaldehyde, trichloro-
- chloral;acetaldehyde, 2,2,2-trichloro-;trichloroethanal;trichloroacetaldehyde;acetaldehyde, trichloro-;chloral, anhydrous
- CHEBI:48814
- EINECS 200-911-5
- 75-87-6
- Q422755
- SCHEMBL75613
- DB02650
- trichloracetaldehyd-
- UNII-FLI06WS32H
- InChI=1/C2HCl3O/c3-2(4,5)1-6/h1
- CCRIS 852
- STR00138
- Chloral, anhydrous, inhibited [UN2075] [Poison]
- NA2075
- CHLORAL [HSDB]
- Trichloroacetaldehyd
- UN 2075 (Salt/Mix)
- TRICHLOROACETALDEHYDE [MI]
- Chloral, anhydrous, inhibited
- UN2075
- Cloralio [Italian]
- RCRA waste no. U034
- TRI-CHLORO-ACETALDEHYDE
- Chloral (IUPAC)
- C2HCl3O
- CHLORAL (SEE ALSO CHLORAL HYDRATE 302-17-0)
- F2191-0156
- HSDB 2557
- 25154-92-1
- CHLORAL [IARC]
- 4-01-00-03142 (Beilstein Handbook Reference)
- Trichloroacetaldehyde; (Chloral)
- CHLORAL (IARC)
- Chloral anhydrous
- NS00020706
- CHLORAL, ANHYDROUS, (STABILIZED)
- SPOROTAL 100
- ETHANAL, TRICHLORO-
- CHLORAL, ANHYDROUS, STABILIZED
- DTXCID604744
- acetaldehyde, trichloro
- Chloral,98%
- DB-007348
- +Expand
- MDL： MFCD00036214
- InChIKey： HFFLGKNGCAIQMO-UHFFFAOYSA-N
- Inchi： 1S/C2HCl3O/c3-2(4,5)1-6/h1H
- SMILES： C(=O)C(Cl)(Cl)Cl

Computed Properties

Exact Mass: 145.90900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 145.909298
Heavy Atom Count: 6
Complexity: 54.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 1.55550
PSA: 17.07000
Merck: 13,9699
Refractive Index: 1.5121
Water Partition Coefficient: dissolution
Boiling Point: 97.8 ºC
Melting Point: -57.5 ºC
Flash Point: 75 ºC
Color/Form: Colorless oily liquid with pungent smell [1]
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
Solubility: Miscible in water, soluble in ethanol \ ether \ chloroform [10]
pka: 10.04(at 25℃)
Density: 1.5121